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Compound of Interest

Compound Name: VGSCs-IN-1

Cat. No.: B1519752

For Researchers, Scientists, and Drug Development Professionals

Introduction

VGSCs-IN-1 is a potent inhibitor of human voltage-gated sodium channels (VGSCs),
demonstrating significant activity against the Nav1.4 channel subtype.[1][2] As a 2-piperazine
analog of Riluzole, it is a valuable tool for research into cell excitability disorders.[1][2] Proper
preparation of stock solutions is critical for ensuring experimental reproducibility and accuracy.
These application notes provide detailed protocols for the preparation, storage, and handling of
VGSCs-IN-1 stock solutions.

Chemical and Physical Properties

A summary of the key quantitative data for VGSCs-IN-1 is presented in the table below for easy
reference.
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Property Value Reference
Molecular Formula C24H32F2N:2 [3]
Molecular Weight 386.52 g/mol [3]

CAS Number 1204296-79-6 [11[2]

pKa 7.6 [11[2]
cLogP 2.4 [1][2]
Solubility 10 mM in DMSO [31[4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of VGSCs-IN-1 in dimethyl
sulfoxide (DMSO).

Materials:

e VGSCs-IN-1 solid powder

e Anhydrous/sterile Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \Vortex mixer

o Pipettors and sterile pipette tips

Procedure:

e Pre-weighing Preparation: Before opening, bring the vial of VGSCs-IN-1 to room
temperature to prevent condensation of moisture on the compound.
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» Weighing the Compound: Carefully weigh out the desired amount of VGSCs-IN-1 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, you would need 3.865 mg of the compound.

o Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000
(mg/g)

o Mass (mg) = 0.010 mol/L * 0.001 L * 386.52 g/mol * 1000 mg/g = 3.865 mg

 Dissolving the Compound: Add the appropriate volume of DMSO to the vial containing the
weighed VGSCs-IN-1.

o Ensuring Complete Dissolution: Vortex the solution thoroughly until the compound is
completely dissolved. Gentle warming in a water bath (not exceeding 40°C) may be used to
aid dissolution if necessary, but avoid excessive heat.

 Aliquoting: For convenience and to minimize freeze-thaw cycles, aliquot the stock solution
into smaller, single-use volumes in sterile microcentrifuge tubes or cryovials.[5]

o Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

Storage and Handling

Proper storage is essential to maintain the stability and activity of the VGSCs-IN-1 stock
solution.

o Short-term Storage: For immediate use, the DMSO stock solution can be stored at 4°C for
up to a week.

e Long-term Storage: For long-term storage, it is recommended to store the aliguoted DMSO
stock solution at -20°C.[5] Under these conditions, the solution should be stable for up to 3
months.[5]

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can degrade the compound.
It is best practice to use a fresh aliquot for each experiment.[5]

 Light Sensitivity: Protect the stock solution from direct light.
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Visualizations

Signaling Pathway of Voltage-Gated Sodium Channels
and Inhibition by VGSCs-IN-1

Voltage-gated sodium channels are integral membrane proteins that play a crucial role in the
initiation and propagation of action potentials in excitable cells.[6] Upon membrane
depolarization, these channels open, allowing an influx of sodium ions, which further
depolarizes the membrane. This process is fundamental for nerve impulses, muscle
contraction, and other physiological processes. VGSCs-IN-1 acts as an antagonist, blocking
the channel and preventing sodium ion influx, thereby inhibiting the generation of action
potentials.
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Caption: Inhibition of VGSC signaling by VGSCs-IN-1.

Experimental Workflow for Preparing VGSCs-IN-1 Stock
Solution

The following diagram illustrates the key steps involved in the preparation of a VGSCs-IN-1
stock solution.
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Caption: Workflow for VGSCs-IN-1 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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